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Compound of Interest

Compound Name: Sulfo-Cyanine5.5 carboxylic acid

Cat. No.: B611061 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview of Sulfo-Cyanine5.5 (Sulfo-Cy5.5)

and its derivatives for bioconjugation. Detailed protocols for labeling proteins and antibodies

are provided to guide researchers in utilizing this versatile far-red fluorescent dye for a wide

range of applications in research and drug development.

Introduction to Sulfo-Cyanine5.5
Sulfo-Cyanine5.5 is a water-soluble, far-red fluorescent dye belonging to the cyanine dye

family.[1][2][3] Its key features include high photostability, a high quantum yield, and strong

near-infrared (NIR) fluorescence, making it an excellent choice for various biological

applications.[1][2] The presence of sulfonate groups enhances its water solubility, which is ideal

for labeling biomolecules in aqueous environments without the need for organic solvents that

could denature sensitive proteins.[1][2][4] Sulfo-Cy5.5 and its derivatives are widely used for

labeling proteins, antibodies, peptides, and nucleic acids.[1][2][5] The fluorescence of Sulfo-

Cy5.5 is not sensitive to pH in the range of 3 to 10.[6]

The carboxylic acid form of Sulfo-Cyanine5.5 is a non-activated version of the dye.[3] While it

can be used for calibration or as a non-reactive control, for bioconjugation to primary amines

on proteins, it first needs to be activated, for example, by converting it to an N-
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hydroxysuccinimide (NHS) ester.[3][7] Commercially available Sulfo-Cyanine5.5 NHS ester is a

more direct and commonly used reagent for labeling proteins and antibodies.[6][8][9]

Key Applications
Sulfo-Cyanine5.5 labeled biomolecules are utilized in a variety of applications, including:

Fluorescence Microscopy: High-contrast imaging of cellular and subcellular structures.[1]

Flow Cytometry: Accurate cell sorting and analysis due to its distinct and bright signal.[1]

In Vivo Imaging: Ideal for deep-tissue imaging in small animals with minimal background

fluorescence.[1][2]

Molecular Probes: Used in bioanalytical assays to study molecular interactions.[1]

Drug Development: In preclinical studies for tracking the biodistribution of antibody-drug

conjugates (ADCs) and other targeted therapies.

Spectral and Physicochemical Properties
Quantitative data for Sulfo-Cyanine5.5 is summarized in the table below. Note that slight

variations in spectral properties may be observed depending on the supplier and the specific

derivative.

Property Value Reference

Excitation Maximum (λabs) ~673-678 nm [1][2][3]

Emission Maximum (λem) ~691-706 nm [1][2][3]

Molar Extinction Coefficient (ε) ~211,000 - 250,000 M⁻¹cm⁻¹ [2][3]

Fluorescence Quantum Yield

(Φ)
~0.18 - 0.21 [2][3]

Stokes Shift ~18-28 nm [1][3]

Water Solubility High [1][2][3]
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Experimental Protocols
The following section provides detailed protocols for the bioconjugation of Sulfo-Cyanine5.5

NHS ester to proteins and antibodies.

Protocol 1: Activation of Sulfo-Cyanine5.5 Carboxylic
Acid (Optional)
For researchers starting with the carboxylic acid form, it must first be activated to an amine-

reactive NHS ester. This is a general procedure and may require optimization.

Materials:

Sulfo-Cyanine5.5 carboxylic acid

N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide

(EDC)

N-Hydroxysuccinimide (NHS) or Sulfo-NHS

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

Reaction vessel

Procedure:

Dissolve Sulfo-Cyanine5.5 carboxylic acid in anhydrous DMF or DMSO.

Add 1.2 equivalents of NHS or Sulfo-NHS.

Add 1.2 equivalents of DCC or EDC.

Stir the reaction mixture at room temperature for 1-2 hours.

The resulting solution containing the activated Sulfo-Cyanine5.5 NHS ester can be used

directly in the labeling reaction described in Protocol 2.
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Preparation

Conjugation

Purification

Analysis

Protein in
Amine-Free Buffer

Mix Dye and Protein
(e.g., 10:1 molar ratio)

Sulfo-Cy5.5 NHS Ester
in DMSO/DMF

Incubate 1-2h
at Room Temp.

Size-Exclusion
Chromatography

Collect Labeled
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Inputs

Calculations

Output

Absorbance at 280 nm (A₂₈₀)

Corrected A₂₈₀ = A₂₈₀ - (A₆₇₅ * CF₂₈₀)

Absorbance at 675 nm (A₆₇₅)

Dye Conc. = A₆₇₅ / Dye ε₆₇₅

Protein ε₂₈₀

Protein Conc. = Corrected A₂₈₀ / Protein ε₂₈₀

Dye ε₆₇₅Dye CF₂₈₀

DOS = Dye Conc. / Protein Conc.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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